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A Technical Guide to the Aqueous Solubility of
Lithium Chlorate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lithium chlorate
(LiClOs) in water across a range of temperatures. Lithium chlorate, an inorganic compound
with high water solubility, is a powerful oxidizing agent.[1] Its solubility characteristics are critical
for a variety of applications, including electrochemistry and chemical synthesis. This document
presents quantitative solubility data, details on experimental protocols for its determination, and
graphical representations of key concepts.

Quantitative Solubility Data

The solubility of lithium chlorate in water is significantly influenced by temperature. Below is a
compilation of solubility data from various sources, presented in grams of lithium chlorate per
100 grams of water ( g/100 g H20) and grams of lithium chlorate per 100 grams of solution (
g/100 g solution). The presence of different solid phases (hydrates) at various temperatures is
also noted.
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Solubility (g LiCIOs  Solubility (g LiCIOs  Solid Phase in
Temperature (°C)

1100 g H20) 1100 g Solution) Equilibrium
0 241
15 ] 211 LiClO3-3H20 +
LiClOs-H20[2][3]
10 283
20 372
22.1 - 81.7 4LiClOs-H20[2][3]
30 488
40 604
60 777
. _ on9 a-LiCIOs + B-LiCIO3[2]

[3]

Note: Data presented as g/100 g Hz20 is adapted from a solubility table and may represent
smoothed values.[4] The data in g/100 g solution highlights the formation of different hydrates.
[2][3] Discrepancies and the existence of metastable solutions have been noted in the
literature.[5]

Experimental Protocols for Solubility Determination

The determination of salt solubility as a function of temperature is a fundamental experimental
procedure in chemistry. A common and effective method involves the preparation of a saturated
solution at a specific temperature and the subsequent determination of its composition.

General Isothermal Method:

A widely used technique for determining the solubility of a salt like lithium chlorate involves
the following steps:

o Sample Preparation: A supersaturated solution of lithium chlorate in deionized water is
prepared in a sealed container. This is achieved by adding an excess amount of the salt to

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL421567.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5905793_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL421567.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5905793_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL421567.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5905793_EN.htm
http://www.chlorates.exrockets.com/liperchl.html
https://www.lookchem.com/ProductWholeProperty_LCPL421567.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5905793_EN.htm
https://srdata.nist.gov/solubility/IUPAC/SDS-30/SDS-30-pages_1.pdf
https://www.benchchem.com/product/b081312?utm_src=pdf-body
https://www.benchchem.com/product/b081312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

the water.

o Equilibration: The container with the solution is placed in a constant-temperature bath and
agitated for an extended period to ensure that equilibrium between the dissolved and
undissolved salt is reached. The time required for equilibration can vary and may need to be
determined empirically.

o Sample Withdrawal and Analysis: Once equilibrium is established, the agitation is stopped to
allow the undissolved solid to settle. A known volume or mass of the clear, saturated
supernatant is carefully withdrawn using a pre-heated pipette to prevent crystallization.

o Concentration Determination: The concentration of lithium chlorate in the withdrawn sample
is determined. A common method is to evaporate the solvent and weigh the remaining dry
salt.

o Temperature Variation: The process is repeated at different temperatures to generate a
solubility curve.

Thermal Analysis Method:

An alternative approach involves thermal analysis, where a solution of known composition is
cooled until the first crystals appear, indicating the saturation temperature.[6]

e Preparation of a Solution of Known Concentration: A precise mass of lithium chlorate is
dissolved in a known mass of water.

e Heating and Dissolution: The solution is heated until all the salt has dissolved.

o Controlled Cooling and Observation: The solution is then slowly cooled while being stirred.
The temperature at which the first crystals of solute appear is recorded as the saturation
temperature for that specific concentration.

« |terative Measurements: By preparing a series of solutions with different concentrations, a
range of saturation temperatures can be determined, thus constructing the solubility curve.

Visualizations
Temperature-Solubility Relationship
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The following diagram illustrates the general relationship between temperature and the
solubility of lithium chlorate in water, highlighting the significant increase in solubility with
rising temperature.

Factors Affecting Solubility

Pressure (for gases)
Solubility of Lithium Chlorate
Increases Solubility (g/100g H20)

Click to download full resolution via product page

Caption: Relationship between temperature and lithium chlorate solubility.

Experimental Workflow for Solubility Determination

This diagram outlines a typical experimental workflow for determining the solubility of a salt like
lithium chlorate using the isothermal method.
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Caption: Isothermal method for solubility determination workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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